methylarginyl-lysyl-prolyl-tryptophyl-tert-leucyl-leucyl-ethyl ester

• CAS No.: 125600-60-4
• Product Name: methylarginyl-lysyl-prolyl-tryptophyl-tert-leucyl-leucyl-ethyl ester
• Molecular Formula: C43H71N11O7
• Molecular Weight: 854.1 g/mol
• IUPAC Name: ethyl (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S)-5-(diaminomethylideneamino)-2-(methylamino)pentanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3,3-dimethylbutanoyl]amino]-4-methylpentanoate
• Standard InChI: InChI=1S/C43H71N11O7/c1-8-61-41(60)33(23-26(2)3)52-39(58)35(43(4,5)6)53-37(56)32(24-27-25-49-29-16-10-9-15-28(27)29)51-38(57)34-19-14-22-54(34)40(59)31(17-11-12-20-44)50-36(55)30(47-7)18-13-21-48-42(45)46/h9-10,15-16,25-26,30-35,47,49H,8,11-14,17-24,44H2,1-7H3,(H,50,55)(H,51,57)(H,52,58)(H,53,56)(H4,45,46,48)/t30-,31-,32-,33-,34-,35+/m0/s1
• Standard InChIKey: BLWANJSERJECRU-ULWXFTFZSA-N
• Isomeric SMILES: CCOC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)(C)C)NC(=O)[C@H](CC1=CNC2=CC=CC=C21)NC(=O)[C@@H]3CCCN3C(=O)[C@H](CCCCN)NC(=O)[C@H](CCCN=C(N)N)NC
• SMILES: CCOC(=O)C(CC(C)C)NC(=O)C(C(C)(C)C)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C3CCCN3C(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC
• Canonical SMILES: CCOC(=O)C(CC(C)C)NC(=O)C(C(C)(C)C)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C3CCCN3C(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC
• Sequence: RKPWXL
• Synonyms: (Me)Arg-Lys-Pro-Trp-tert-Leu-Leu-OEt; (methyl)-arginyl-lysyl-prolyl-tryptophyl-tert-leucyl-leucine ethyl ester; H(CH3)-Arg-Lys-Pro-Trp-tert-Leu-Leu-OEt; MALPTLL; methylarginyl-lysyl-prolyl-tryptophyl-tert-leucyl-leucyl-ethyl ester; NT-1
• PubChem Compound: 130482
• Last Modified: Nov 11 2021